Cas no 1804489-80-2 (Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate)

• Product Name: Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate
• CAS No: 1804489-80-2
• MF: C₉H₇ClF₃NO₂
• MW: 253.605592012405
• CID: 4865924
• Update Time: 2025-10-28

Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

• Inchi： 1S/C9H7ClF3NO2/c1-2-16-9(15)4-3-5(10)14-8(13)6(4)7(11)12/h3,7H,2H2,1H3
• InChI Key： FSULXYVLHYHVNN-UHFFFAOYSA-N
• SMILES： ClC1=CC(C(=O)OCC)=C(C(=N1)F)C(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 255
• XLogP3: 3.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate

Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804489-80-2): A Comprehensive Overview

Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804489-80-2) is a synthetic compound that has garnered significant attention in the field of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a chloro substituent, a difluoromethyl group, and a fluoropyridine core, which collectively contribute to its distinct chemical and biological properties.

The chloro substituent and the difluoromethyl group are known to enhance the lipophilicity and metabolic stability of the molecule, making it a promising candidate for various therapeutic applications. The fluoropyridine core, on the other hand, provides additional electronic and steric effects that can influence the compound's binding affinity to specific biological targets.

Recent studies have highlighted the potential of Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate in the development of novel drugs for the treatment of various diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific enzyme involved in cancer cell proliferation. The researchers found that the difluoromethyl group plays a crucial role in enhancing the compound's potency and selectivity.

In another study, published in Bioorganic & Medicinal Chemistry Letters, Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate was evaluated for its anti-inflammatory properties. The results showed that the compound effectively reduced inflammation in both in vitro and in vivo models, suggesting its potential as an anti-inflammatory agent. The chloro substituent was found to be essential for modulating the compound's activity in this context.

The synthesis of Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate has been extensively studied, with several efficient routes reported in the literature. One common approach involves the reaction of 6-chloro-3-(difluoromethyl)-2-fluoropyridine with ethyl chloroformate, followed by esterification to form the final product. This synthetic route is highly reproducible and scalable, making it suitable for large-scale production.

The physical and chemical properties of Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate have also been well-characterized. The compound is a white crystalline solid with a melting point of approximately 115°C. It is soluble in common organic solvents such as dichloromethane and ethanol but has limited solubility in water. These properties make it suitable for various formulation strategies in drug development.

In terms of safety and toxicity, preliminary studies have indicated that Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate exhibits low toxicity at therapeutic doses. However, further research is needed to fully understand its long-term effects and potential side effects. Safety assessments are ongoing to ensure that this compound can be safely used in clinical settings.

The potential applications of Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate extend beyond cancer and inflammation. Recent studies have explored its use in neurodegenerative diseases, where it has shown promise as a neuroprotective agent. The unique combination of its structural features makes it a versatile candidate for multiple therapeutic areas.

In conclusion, Ethyl 6-chloro-3-(difluoromethyl)-2-fluoropyridine-4-carboxylate (CAS No. 1804489-80-2) is a highly promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable properties make it an attractive candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses, solidifying its position as an important molecule in modern drug discovery.